1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: (2,5-dimethylphenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O/c1-14-3-4-15(2)18(13-14)19(23)22-11-9-21(10-12-22)17-7-5-16(20)6-8-17/h3-8,13H,9-12H2,1-2H3
• InChI Key: ICJRLZOUZOTXCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine (DMFP) is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to interact with the serotonin and dopamine neurotransmitter systems in the brain, which are involved in the regulation of mood, behavior, and cognition. 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has been shown to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor.
Biochemical and Physiological Effects:
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has been shown to modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. It has also been extensively studied for its biological activities, making it a well-characterized compound. However, 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has some limitations as a research tool. It has a relatively short half-life and is rapidly metabolized in the body, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine. One area of interest is the development of more potent and selective 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine in the treatment of various neurological and psychiatric disorders. Finally, further studies are needed to fully understand the mechanism of action of 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine and its effects on the brain and behavior.

Synthesis Methods

1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 2,5-dimethylbenzoyl chloride with 4-fluoroaniline in the presence of a base, followed by cyclization with piperazine. The purity of the final product can be enhanced through recrystallization and chromatography techniques.

Scientific Research Applications

1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has also been investigated for its potential use in the treatment of Parkinson's disease, schizophrenia, and anxiety disorders.